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Compound of Interest

Compound Name: 6-Chloro-2-azaspiro[3.3]heptane
Cat. No.: B15314557
Get Quote

Operational Summary

6-Chloro-2-azaspiro[3.3]heptane (often handled as the hydrochloride salt, CAS: 2413875-62-
2) is a halogenated spirocyclic amine used primarily as a building block in medicinal chemistry.
[1] Due to its halogen content and amine functionality, it requires strict segregation from non-
halogenated waste streams to prevent costly cross-contamination and ensure compliant
incineration.

Immediate Action Directive:

* Waste Stream:Halogenated Organic Solid (if powder) or Halogenated Solvent Waste (if in
solution).[1]

¢ Disposal Method: High-temperature incineration via an approved hazardous waste
contractor.[1]

¢ Critical Restriction: Do NOT dispose of down the drain. Do NOT mix with strong oxidizers or
acids in the waste container.[1]

Chemical Profile & Hazard Assessment
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Understanding the physicochemical properties is the first step in a self-validating safety

protocol.[1]

Property

Data

Operational Implication

Chemical Name

6-Chloro-2-
azaspiro[3.3]heptane (HCI salt)

Primary identifier for waste

tags.[1]

CAS Number

2413875-62-2

Use for inventory tracking and
SDS verification.[1]

Molecular Formula

CeH11CI2N (HCI salt)

High chlorine content confirms

"Halogenated" status.[1]

Physical State

White to off-white solid powder

Inhalation hazard; requires

dust control.[1]

GHS Classification

Warning

H315 (Skin Irrit.), H319 (Eye
Irrit.), H335 (Resp.[1] Irrit.).

Reactivity

Hygroscopic; Amine

functionality

Incompatible with strong
oxidizing agents and acid
chlorides.[1]

Expert Insight: The spirocyclic structure creates significant ring strain.[1] While stable under

standard storage (2-8°C, inert gas), thermal stress during improper disposal (e.g., uncontrolled

exothermic mixing) could lead to ring opening or rapid decomposition.[1] Always treat as a high-

energy intermediate .[1]

Disposal Procedures: The "Lab Pack" Protocol

This protocol uses the "Cradle-to-Grave" logic required by RCRA (Resource Conservation and

Recovery Act) and EU waste directives.[1]
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Phase 1: Segregation & Classification

Before moving the vessel, determine the matrix.[1]
» Solid Waste: Pure compound, contaminated weighing boats, or contaminated gloves.[1]

o Action: Segregate into a wide-mouth jar labeled "Hazardous Waste - Solid - Halogenated."

[1]
e Liquid Waste: Reaction mixtures or mother liquors.[1]
o Action: Segregate into "Halogenated Solvent Waste" carboys.

o Why? Halogenated waste is often incinerated at higher temperatures (>1100°C) to prevent
dioxin formation.[1] Mixing it with non-halogenated waste unnecessarily increases the
volume of expensive-to-treat waste .[1]

Phase 2: Packaging & Labeling[1]

o Select Container: Use a chemically compatible container (HDPE or Amber Glass).[1] Avoid
metal containers due to the potential corrosivity of the hydrochloride salt.[1]

o Labeling: Affix a hazardous waste tag immediately upon the first addition of waste.[1]
o Constituents: List "6-Chloro-2-azaspiro[3.3]heptane hydrochloride" explicitly.
o Hazard Checkbox: Mark "Toxic" and "Irritant."[1]

» Secondary Containment: Place the waste container in a polyethylene tray to capture
potential leaks.[1]

Phase 3: Workflow Visualization

The following decision tree illustrates the logic flow for disposing of this compound.
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Waste Generation:
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(Satellite Accumulation Area)
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Figure 1: Decision logic for segregating and packaging 6-Chloro-2-azaspiro[3.3]heptane

waste.

Spill Management & Emergency Response
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Accidental release requires immediate, calm intervention.[1] The primary risks are inhalation of
dust (solid) or skin absorption (solution).

PPE Requirements[1][2][3][4][5][6][7]

o Respiratory: N95 mask (minimum) for solids; Half-face respirator with organic vapor/acid gas
cartridges for large spills.[1]

» Skin: Nitrile gloves (double-gloved recommended) and a standard lab coat.[1][2]

e Eyes: Chemical splash goggles.[1][2]

Spill Cleanup Protocol
Scenario A: Solid Powder Spill

 Isolate: Evacuate the immediate area and post "Do Not Enter" signage.[1]

Suppress: Gently cover the spill with a damp paper towel (water or mineral oil) to prevent
dust generation.[1] Do not dry sweep.[1]

Collect: Scoop the damp material into a wide-mouth waste jar.

Clean: Wipe the surface with a soap/water solution, followed by an alcohol wipe.[1]

Dispose: Label all cleanup materials as Hazardous Solid Waste.

Scenario B: Solution Spill

e Absorb: Use a universal absorbent pad or vermiculite.[1]

o Neutralize: If the solution is acidic (due to HCI salt), a mild neutralization with sodium
bicarbonate is acceptable on the spill pad before collection, but generally, absorbing as-is is
safer to avoid generating heat .[1]

o Package: Place soaked absorbents into a sealed bag or bucket.
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Figure 2: Immediate response workflow for laboratory spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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